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Compound of Interest

Compound Name: Ethyllucidone

cat. No.: B1151810

In-Depth Technical Guide: Ethyllucidone

DISCLAIMER: Sufficiently detailed public information to construct a comprehensive technical
guide for Ethyllucidone is not available at this time. Initial research indicates a significant
confusion in scientific literature and commercial databases between Ethyllucidone and a
structurally similar compound, Lucidone. The biological activity data found predominantly
pertains to Lucidone and cannot be reliably attributed to Ethyllucidone due to structural
differences. This guide summarizes the limited available information on Ethyllucidone and
highlights the data gaps.

Chemical Structure and Properties

Ethyllucidone is a chalcone, a type of natural product characterized by a three-carbon a,3-
unsaturated carbonyl system linking two aromatic rings. It has been reported to be isolated
from the roots of Lindera strychnifolia.

Table 1: Chemical Identifiers for Ethyllucidone
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Identifier Value Source
(22)-2-[(2E)-1-Ethoxy-3-
henyl-2-propen-1-ylidene]-4-
IUPAC Name Pheny-e-propen-= ! [1]
methoxy-4-cyclopentene-1,3-
dione
CAS Number 1195233-59-0 [1]
Molecular Formula C17H1604 [2]
Molecular Weight 284.31 g/mol [2]

SMILES String

Not definitively available in

public databases.

Note on a Related Compound: Lucidone

It is crucial to distinguish Ethyllucidone from a similar compound named Lucidone. Lucidone
(CAS 19956-53-7) has a chemical formula of C1sH1204 and the IUPAC name 2-[(2E)-1-
hydroxy-3-phenyl-2-propenylidene]-4-methoxy-4-cyclopentene-1,3-dione. The structural

difference is the presence of a hydroxyl (-OH) group in Lucidone where Ethyllucidone has an

ethoxy (-OCH2CHs) group. This seemingly minor difference can significantly impact the

compound's physicochemical and biological properties.

Table 2: Physicochemical Properties of Ethyllucidone

Property Value Source
Melting Point Data not available.
Boiling Point Data not available.
Data not available. Specific
- solubility in water or common
Solubility

organic solvents has not been

publicly reported.

Biological Activity and Mechanism of Action
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There is a significant lack of specific biological activity data for Ethyllucidone in the public
domain. The majority of research on anti-inflammatory effects, particularly the inhibition of NF-
kKB and MAPK signaling pathways, has been conducted on Lucidone. Due to the structural
differences between the two compounds, it is not scientifically sound to extrapolate the
biological activities of Lucidone to Ethyllucidone without direct experimental evidence.

Signaling Pathway (Hypothetical, based on Lucidone
data)

No signaling pathway diagrams can be generated for Ethyllucidone due to the absence of
specific data. A diagram for Lucidone's anti-inflammatory mechanism is provided for
informational purposes only and should not be considered representative of Ethyllucidone's
activity.
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Starting Materials:
- 4-methoxy-4-cyclopentene-1,3-dione derivative
- Cinnamaldehyde derivative with ethoxy group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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